Cas no 1219804-81-5 (Methyl heptadecanoate-d)

• Product Name: Methyl heptadecanoate-d
• CAS No: 1219804-81-5
• MF: C₁₈H₃₆O₂
• MW: 317.680582046509
• CID: 1058424
• PubChem ID: 329764791
• Update Time: 2025-04-20

Methyl heptadecanoate-d Chemical and Physical Properties

Names and Identifiers

• Methyl heptadecanoate-d33
• Methyl Margarate-d33
• Heptadecanoic acid-d33 methyl ester
• Methyl heptadecanoate-d
• MS-24689
• Methyl heptadecanoate-d33, analytical standard
• CS-0226187
• methyl 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,16,16,17,17,17-tritriacontadeuterioheptadecanoate
• Heptadecanoic Acid Ethyl Ester-d33
• J-004743
• DB-320090
• HY-W004290S
• D99243
• Methyl (~2~H_33_)heptadecanoate
• DTXSID30746000
• 1219804-81-5
• Methyl heptadecanoate-d33, 98 atom % D, 98% (CP)

• MDL： MFCD03428281
• Inchi： 1S/C18H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20-2/h3-17H2,1-2H3/i1D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2
• InChI Key： HUEBIMLTDXKIPR-SRIUXHGCSA-N
• SMILES： O(C)C(C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])=O

Computed Properties

• Exact Mass: 317.478663003g/mol
• Monoisotopic Mass: 317.478663003g/mol
• Isotope Atom Count: 33
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Melting Point: 29.8-30.3 °C (lit.)
• Boiling Point: 152-153 °C/0.05 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  

Methyl heptadecanoate-d Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters